Cas no 930060-26-7 (2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 930060-26-7
• MF: C₂₀H₁₈F₃N₅O₃
• MW: 433.38383436203
• CID: 5702663
• PubChem ID: 135687181
• Update Time: 2025-10-28

2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-[[4-[4-nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]methyl]-
• EN300-1707832
• 2-({4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one
• 930060-26-7
• Z211301066
• AKOS033762734
• 2-[[4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl]methyl]-3H-quinazolin-4-one
• 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C20H18F3N5O3/c21-20(22,23)15-11-13(5-6-17(15)28(30)31)27-9-7-26(8-10-27)12-18-24-16-4-2-1-3-14(16)19(29)25-18/h1-6,11H,7-10,12H2,(H,24,25,29)
• InChI Key： XCJKLKHMVONOSS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N1CCN(CC2=NC3C=CC=CC=3C(N2)=O)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 433.13617394g/mol
• Monoisotopic Mass: 433.13617394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 603.1±65.0 °C(Predicted)
• pka: 4.21±0.10(Predicted)

Additional information on 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one

Research Briefing on 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one (CAS: 930060-26-7)

The compound 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one (CAS: 930060-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing provides an overview of the latest research developments surrounding this molecule, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a piperazine ring linked to a nitro-trifluoromethylphenyl group and a dihydroquinazolinone moiety. These structural elements contribute to its bioactivity, particularly in modulating specific biological targets. Researchers have employed advanced synthetic methodologies, such as multi-step organic synthesis and computational modeling, to optimize the compound's yield and purity, ensuring its suitability for further pharmacological evaluation.

Pharmacological investigations have revealed that 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one exhibits promising activity as a potential modulator of neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in treating conditions such as depression, anxiety, and Parkinson's disease. Additionally, preliminary data indicate its role in inhibiting specific enzymes involved in inflammatory pathways, opening avenues for anti-inflammatory drug development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Current research efforts are focused on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 2-({4-4-nitro-3-(trifluoromethyl)phenylpiperazin-1-yl}methyl)-3,4-dihydroquinazolin-4-one represents a compelling candidate for further drug development. Its multifaceted pharmacological profile and structural versatility make it a valuable subject of ongoing research. Future studies should prioritize addressing its limitations and exploring its full therapeutic potential in preclinical and clinical settings.